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Compound of Interest

Compound Name: Ac-Lys-D-Ala-D-Ala-OH

Cat. No.: B1274260

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Ac-Lys-D-Ala-D-Ala-OH (CAS: 28845-97-8). The following procedures are based on general
best practices for non-hazardous laboratory chemicals. It is imperative to consult and adhere to
the specific guidelines provided by your institution's Environmental Health & Safety (EHS)
department, as local regulations may vary.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, ensure you are equipped with the appropriate
Personal Protective Equipment (PPE). If a Safety Data Sheet (SDS) is not available, the
substance should be handled as a potentially hazardous chemical.

Eye Protection: Wear chemical safety goggles or glasses that meet approved standards.

e Hand Protection: Use chemical-resistant gloves, such as nitrile gloves. Inspect gloves before
use and replace them immediately if contaminated.

» Body Protection: A buttoned lab coat is required to protect skin and clothing.

o Respiratory Protection: When handling the solid powder, work in a well-ventilated area or a
fume hood to avoid dust inhalation.
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Chemical and Physical Properties

A summary of key properties for Ac-Lys-D-Ala-D-Ala-OH is provided below for reference
during handling and disposal.

Property Value

Chemical Name Na-Acetyl-L-lysyl-D-alanyl-D-alanine
CAS Number 28845-97-8[1]

Molecular Formula C14H26N40s[1]

Molecular Weight 330.38 g/mol [1]

Appearance Powder[1]

Solubility Water: 10 mg/mL, clear, colorless[1]
Storage Temperature -20°C[1]

o Not generally classified as hazardous; WGK 3
Hazard Classification
(Germany)[1]

Step-by-Step Disposal Procedures

The proper disposal method depends on the form of the waste—solid, liquid, or contaminated
labware.

Experimental Protocol: Chemical Inactivation (Optional)

While Ac-Lys-D-Ala-D-Ala-OH is not considered acutely toxic, chemical inactivation can be an
additional safety step, especially for liquid waste, before handing it off for final disposal. This is
a common practice for peptide-based waste.[2][3]

o Select Reagent: Prepare a 10% bleach solution (sodium hypochlorite).[2][3]
e Prepare Solution: Work within a designated chemical fume hood.

 |Inactivate Waste: Carefully add the liquid peptide waste to the bleach solution. A common
ratio is 1 part waste to 10 parts inactivation solution. Allow the mixture to stand for a
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minimum of 30 minutes to ensure degradation.[3]

o Neutralize (If Required): If using a strong acid or base for inactivation, the solution must be
neutralized to a pH between 5.5 and 9.0 before final disposal.[2]

o Final Disposal: After inactivation, manage the solution as chemical waste according to your
institution's guidelines. Do not pour down the drain unless explicitly permitted by your EHS
department.[2]

Disposal of Solid Waste (Unused Peptide)

o Segregation: Collect unused or waste Ac-Lys-D-Ala-D-Ala-OH powder in a designated,
sealed, and clearly labeled hazardous waste container.[2] Do not mix with other waste
unless permitted by your EHS office.

e Labeling: The label should clearly state "Hazardous Waste" (or "Chemical Waste" per
institutional policy), the full chemical name "Ac-Lys-D-Ala-D-Ala-OH," and the approximate
guantity.

o Storage: Store the sealed container in a designated hazardous waste accumulation area,
away from incompatible materials.

» Pickup: Arrange for disposal through your institution's certified hazardous waste
management service.[2]

Disposal of Liquid Waste (Aqueous Solutions)

o Collection: Collect all aqueous solutions containing Ac-Lys-D-Ala-D-Ala-OH in a dedicated,
leak-proof, and clearly labeled chemical waste container.

e pH Check: Ensure the pH of the solution is near neutral (6-8) unless otherwise instructed by
your EHS department.

o Label and Store: Label the container with its full contents and store it in the designated waste
accumulation area.

o EHS Consultation:Do not dispose of liquid peptide waste down the sanitary sewer unless
you have explicit approval from your EHS department.[4] Even non-hazardous chemicals
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may be regulated for drain disposal.[5]

Disposal of Contaminated Labware and Empty
Containers

o Contaminated Solids: Items such as used pipette tips, gloves, and weighing papers that are
contaminated with the peptide should be collected in a separate, clearly labeled hazardous
waste container for solid waste.[2]

o Empty Containers:
o Rinse the original container thoroughly with a suitable solvent (e.g., water).
o Collect the rinsate and manage it as liquid chemical waste.[6]
o Deface or remove the original product label to prevent confusion.[5]

o Once clean and de-labeled, the container may be disposed of as regular laboratory glass
or plastic waste, in accordance with institutional policy.[6]

Mandatory Visualization

The following workflow provides a logical guide for making decisions regarding the disposal of
Ac-Lys-D-Ala-D-Ala-OH waste.
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What is the waste form?

Solid Liquid Labware
. . ©
Solid Powder Aqueous Solution
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‘Chemical Waste' container. ‘Chemical Waste' container. 'Solid Chemical Waste' container.
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Consult Institutional
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End of Process

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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